5,7-dichloro-3-methoxyquinolin-2(1H)-one

• Molecular Formula: C10H7Cl2NO2
• Molecular Weight: 244.07 g/mol
• IUPAC Name: 5,7-dichloro-3-methoxy-1H-quinolin-2-one
• InChI: InChI=1S/C10H7Cl2NO2/c1-15-9-4-6-7(12)2-5(11)3-8(6)13-10(9)14/h2-4H,1H3,(H,13,14)
• InChI Key: IZGGWOVGDPSSQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C(C=C2Cl)Cl)NC1=O

Description

5,7-Dichloro-3-methoxyquinolin-2(1H)-one is a halogenated quinolinone derivative characterized by chloro substituents at positions 5 and 7 and a methoxy group at position 2. This compound belongs to the quinolin-2(1H)-one family, which is notable for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substitution pattern on the quinolin-2(1H)-one scaffold significantly alters physicochemical and biological properties. Key comparisons include:

Compound	Substituents	Key Properties/Applications	Reference
5,7-Dichloro-3-methoxyquinolin-2(1H)-one	5-Cl, 7-Cl, 3-OCH₃	Hypothesized enhanced lipophilicity
5,7-Dichloro-3-hydroxyquinolin-2(1H)-one	5-Cl, 7-Cl, 3-OH	Higher polarity; used in safety studies
6-Chloro-4-hydroxy-7-methoxy-3-phenylquinolin-2(1H)-one	6-Cl, 7-OCH₃, 3-Ph, 4-OH	Antimicrobial activity
4-Chloro-6,7-dimethoxyquinolin-2(1H)-one	4-Cl, 6-OCH₃, 7-OCH₃	Research chemical with underexplored bioactivity
2-Chloro-5-methoxy-3-methylquinoline (8)	2-Cl, 5-OCH₃, 3-CH₃	Intermediate in metallation studies

Key Observations :

• Chlorine vs.
• Positional Effects: Substitution at position 3 (methoxy/hydroxy) modulates electronic effects on the quinolinone core, influencing reactivity in metallation or cyclization reactions .

Comparison of Reactivity :

• Methoxy-substituted analogs (e.g., compound 8 in ) require milder conditions for functionalization compared to chloro derivatives due to the electron-donating nature of the methoxy group.
• Chloro substituents at positions 5 and 7 (as in the target compound) may sterically hinder reactions at adjacent positions, necessitating optimized catalysts or temperatures .

Hypotheses for Target Compound :

• The 5,7-dichloro substitution may enhance DNA intercalation or enzyme inhibition, while the 3-methoxy group could improve membrane permeability .